Cas no 2171282-91-8 ((2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methoxypropanoic acid
• CAS No: 2171282-91-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5902166
• PubChem ID: 165560027
• Update Time: 2025-05-20

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methoxypropanoic acid
• EN300-1571587
• 2171282-91-8
• (2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-3-methoxypropanoic acid

• Inchi： 1S/C27H32N2O6/c1-34-17-23(25(31)32)28-24(30)15-27(13-7-2-8-14-27)29-26(33)35-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： WMUBQSFSXQFLEP-QHCPKHFHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](C(=O)O)COC)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methoxypropanoic acid

Compound CAS No. 2171282-91-8: A Comprehensive Overview

The compound with CAS No. 2171282-91-8, known as (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-methoxypropanoic acid, is a highly specialized molecule with significant potential in the field of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexylacetamide moiety, and a methoxypropanoic acid component. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique structure allows for precise control over the synthesis of peptides, which is crucial for creating drugs with high specificity and efficacy. The Fmoc group, in particular, has been the focus of extensive research due to its ability to facilitate the assembly of complex peptide sequences with minimal side reactions. This has led to its widespread use in the production of biologics and advanced drug delivery systems.

One of the most promising applications of this compound is in the field of targeted drug delivery. Researchers have explored its potential as a precursor for constructing bioactive peptides that can specifically target disease-causing cells, such as cancer cells or pathogens. By incorporating this compound into peptide-based drugs, scientists aim to enhance the selectivity and reduce the toxicity of treatments, thereby improving patient outcomes.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in vaccine development. The cyclohexylacetamide moiety has been shown to enhance the immunogenicity of certain antigens when incorporated into vaccine formulations. This property makes it a valuable tool in the design of vaccines that can elicit strong and long-lasting immune responses.

The methoxypropanoic acid component of this compound adds another layer of functionality, particularly in terms of solubility and stability. Recent studies have demonstrated that this group can significantly improve the pharmacokinetic properties of peptides, making them more suitable for systemic administration. This has important implications for the development of orally bioavailable drugs, which are often challenging to formulate due to their poor absorption characteristics.

From an analytical standpoint, the characterization of this compound has been made possible through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for pharmaceutical applications.

In conclusion, CAS No. 2171282-91-8 represents a cutting-edge molecule with diverse applications in drug discovery and development. Its unique structure and functional groups make it an invaluable tool for researchers working in the fields of peptide synthesis, targeted drug delivery, and vaccine development. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern medicine.